Cas no 61978-47-0 (1-Naphthalenecarbonitrile, 3,4-dihydroxy-)

• Product Name: 1-Naphthalenecarbonitrile, 3,4-dihydroxy-
• CAS No: 61978-47-0
• MF: C₁₁H₇NO₂
• MW: 185.178782701492
• CID: 461828
• PubChem ID: 71390872
• Update Time: 2025-04-19

1-Naphthalenecarbonitrile, 3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 3,4-dihydroxy-
• 3,4-dihydroxynaphthalene-1-carbonitrile
• 61978-47-0
• DTXSID60812767

• Inchi： 1S/C11H7NO2/c12-6-7-5-10(13)11(14)9-4-2-1-3-8(7)9/h1-5,13-14H
• InChI Key： XUELIRFGGJUZJX-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C#N)=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 185.04771
• Monoisotopic Mass: 185.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• PSA: 64.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives